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Compound of Interest

Compound Name: Boc-NH-PEG4

Cat. No.: B1676996

This guide provides a comprehensive overview of the safety and handling precautions for tert-
Butyloxycarbonyl-amino-Polyethylene Glycol-4 (Boc-NH-PEG4) and its derivatives. It is
intended for researchers, scientists, and drug development professionals who utilize these
reagents in their laboratories. The information compiled herein is based on publicly available
safety data sheets and technical information for various Boc-protected PEGylated compounds.

Chemical Identification and Properties

Boc-NH-PEG4 is a heterobifunctional linker commonly used in bioconjugation, drug delivery,
and proteomics research. The tert-butyloxycarbonyl (Boc) protecting group provides a stable
amine protection that can be readily removed under acidic conditions to reveal a primary amine
for subsequent conjugation. The polyethylene glycol (PEG) spacer enhances solubility in
agqueous media.[1][2][3] Several variants exist, differing in the terminal functional group.

Table 1: Physicochemical Properties of Boc-NH-PEG4 Variants
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Boc-Aminooxy-

Property Boc-NH-PEG4-acid Boc-NH-PEG4-OH
PEG4-NH2
t-Boc-N-amido-PEG4-  N-Boc-PEG4-alcohol,
Synonyms acid, Boc-NH-PEG4- t-boc-N-amido-PEG4- Boc-Amo-PEG4-NH2
CH2COOH alcohol
876345-13-0, 756525-
CAS Number 106984-09-2[4] 2062663-66-3[5]
91-4[3]
Molecular Formula C15H29NO8 C13H27NO6 C13H28N207[5]
Molecular Weight 351.39 g/mol 293.4 g/mol [4] 324.37 g/mol [5]
o o Colorless to light
Appearance Liquid Liquid o
yellow liquid[5]
4°C (neat), -20°C to
Storage Temperature -20°C -20°C

-80°C (in solvent)[5]

Hazard Identification and Safety Precautions

The hazards associated with Boc-NH-PEG4 derivatives can vary. Some are classified as
hazardous, while others are not. It is crucial to consult the specific Safety Data Sheet (SDS) for

the particular product in use.

General Hazard Statements:

Harmful if swallowed.[1][5][6]

Causes skin irritation.[5]

Causes serious eye irritation.[5]

May cause respiratory irritation.[5]

Very toxic to aquatic life with long-lasting effects.[1][6]

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-

shields or chemical splash
goggles.[1][5][6]

To protect from splashes.

Hand Protection

Chemically resistant gloves
(e.qg., nitrile).[1][5][6]

To prevent skin contact.

Inspect gloves before use.

Skin and Body Protection

Laboratory coat. A chemically

resistant apron may be

necessary for larger quantities.

[1](5](6]

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[1][5] A suitable respirator may
be required if dust or aerosols

are generated.[1][6]

To minimize inhalation

exposure.

Handling and Storage

Proper handling and storage are essential to maintain the chemical integrity of Boc-NH-PEG4

and to ensure laboratory safety.

Handling:

Storage:

Avoid contact with skin, eyes, and clothing.[1][7][8]

Avoid inhalation of vapor, mist, or dust.[1][7]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Work in a well-ventilated area, preferably a chemical fume hood.[1][5]

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Boc_Aminooxy_PEG4_NH2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_NH_bis_PEG4_Boc.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Boc_Aminooxy_PEG4_NH2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_NH_bis_PEG4_Boc.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Boc_Aminooxy_PEG4_NH2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_NH_bis_PEG4_Boc.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Boc_Aminooxy_PEG4_NH2.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_NH_bis_PEG4_Boc.pdf
https://www.benchchem.com/product/b1676996?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://file.medchemexpress.com/batch_PDF/HY-140193/Amino-PEG4-Boc-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/B5665_EU_6N.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://file.medchemexpress.com/batch_PDF/HY-140193/Amino-PEG4-Boc-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Boc_Aminooxy_PEG4_NH2.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_Boc_Aminoxy_PEG4_OH_for_Bioconjugation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Store in a tightly sealed container in a cool, well-ventilated area.[1][6]
 Recommended storage temperatures are typically -20°C for long-term stability.[6]
o Protect from moisture, direct sunlight, and sources of ignition.[1][6]

Experimental Protocols

The primary utility of Boc-NH-PEG4 linkers involves the deprotection of the Boc group to
liberate a free amine, which is then available for conjugation.

Boc Deprotection Protocol

This protocol describes the removal of the Boc protecting group under acidic conditions.
Materials:

e Boc-NH-PEG4 derivative

» Trifluoroacetic acid (TFA)

e Dichloromethane (DCM) or other suitable solvent

» Nitrogen or argon source

e Rotary evaporator

e High-vacuum pump

Procedure:

Dissolve the Boc-NH-PEG4 derivative in a suitable solvent such as dichloromethane.

Add an excess of trifluoroacetic acid to the solution (e.g., 20-50% v/v).

Stir the reaction mixture at room temperature for 1-2 hours under an inert atmosphere (e.g.,
nitrogen or argon).

Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).
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e Upon completion, remove the solvent and excess TFA by rotary evaporation.

» Dry the resulting amine salt under high vacuum. The product can be used directly or after
neutralization.

Amide Bond Formation (for -COOH variants)

This protocol outlines the coupling of a Boc-NH-PEG4-acid to a primary amine-containing
molecule.

Materials:

Boc-NH-PEG4-acid

Amine-containing molecule

Coupling agents (e.g., EDC, HATU)

Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Tertiary amine base (e.g., Diisopropylethylamine - DIPEA)

Procedure:

Dissolve the Boc-NH-PEG4-acid in anhydrous DMF or DMSO.

e Add the coupling agent (e.g., 1.1 equivalents of HATU or EDC).

e Add atertiary amine base such as DIPEA (2-3 equivalents).

 Stir the mixture for 10-15 minutes at room temperature to activate the carboxylic acid.
e Add the amine-containing molecule (1 equivalent) to the reaction mixture.

 Stir the reaction at room temperature for 4-24 hours.

e Monitor the reaction progress by TLC or LC-MS.
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e Upon completion, the product can be purified by an appropriate method such as column
chromatography or preparative HPLC.

Spill, First Aid, and Disposal
Spills:

o Evacuate the area.

o Wear appropriate personal protective equipment.

» Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed
container for disposal.[7]

» Prevent the spilled material from entering drains or waterways.[6][7]

First Aid:

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[1]

If on skin: Wash with plenty of soap and water.[7][9] Remove contaminated clothing.

If in eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses if
present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air.[7]
Disposal:

» Dispose of waste material and containers at an approved waste disposal facility in
accordance with local, state, and federal regulations.[1][6]

» Do not allow the product to enter the environment.[1]

Visual Diagrams
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Figure 1: General Handling Workflow for Boc-NH-PEG4

Click to download full resolution via product page

Caption: General laboratory workflow for handling Boc-NH-PEG4 derivatives.
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Boc-NH-PEG-R Trifluoroacetic Acid (TFA)
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H3N+-PEG-R (TFA Salt)

Isobutylene + CO2

Figure 2: Boc Deprotection Reaction Pathway

Click to download full resolution via product page

Caption: Simplified reaction scheme for the acid-catalyzed deprotection of a Boc-protected
PEG linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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nh-peg4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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